2-[[5-(2,6-Dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid

• IUPAC Name: 2-[[5-(2,6-dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C11H9Cl2N3O2S/c1-16-10(9-6(12)3-2-4-7(9)13)14-15-11(16)19-5-8(17)18/h2-4H,5H2,1H3,(H,17,18)
• InChI Key: LEVSALOGVLPXGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C11H9Cl2N3O2S
• Molecular Weight: 318.2 g/mol

Description

2-[[5-(2,6-Dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid , also known by its chemical formula C₉H₈Cl₂O₂S , is a synthetic compound. It belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used for their anti-inflammatory, analgesic, and antipyretic effects in both human and veterinary medicine.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenylacetic acid backbone with a (2,6-dichlorophenyl)amino group at the 2-position. The presence of chlorine atoms contributes to its unique properties and biological activity.

Mechanism of Action

The primary mechanism responsible for its anti-inflammatory, antipyretic, and analgesic effects is thought to be the inhibition of prostaglandin synthesis by inhibiting cyclooxygenase (COX)-1 and COX-2 enzymes. Prostaglandins play a crucial role in inflammation and pain signaling.